Cas no 61267-99-0 (2-Pentene, 4-methoxy-4-methyl-)

• Product name: 2-Pentene, 4-methoxy-4-methyl-
• CAS No: 61267-99-0
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 486475
• PubChem ID: 54540147

2-Pentene, 4-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentene, 4-methoxy-4-methyl-
• 4-methoxy-4-methylpent-2-ene
• SCHEMBL9756813
• DTXSID70712082
• 61267-99-0

• Inchi： InChI=1S/C7H14O/c1-5-6-7(2,3)8-4/h5-6H,1-4H3
• InChI Key： ZCOWXHQFNHSUIX-UHFFFAOYSA-N
• SMILES： CC=CC(C)(C)OC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23